Cas no 1804320-34-0 (2-(Bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 2-(Bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1804320-34-0
• MF: C₈H₆BrF₄NO₂
• MW: 304.036355495453
• CID: 4829726
• Update Time: 2025-05-23

2-(Bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H6BrF4NO2/c9-2-6-7(16-8(11,12)13)5(10)1-4(3-15)14-6/h1,15H,2-3H2
• InChI Key： TWWMATZMGZVUDN-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=C(CO)N=1)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4

Additional information on 2-(Bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-6-methanol

Introduction to 2-(Bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804320-34-0)

2-(Bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804320-34-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, a fluorine atom, and a trifluoromethoxy substituent, which collectively contribute to its diverse chemical and biological properties.

The bromomethyl group in 2-(Bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-6-methanol serves as a reactive site for various chemical transformations, making it an excellent starting material for the synthesis of more complex molecules. The presence of the fluorine atom and the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity.

Recent studies have highlighted the importance of 2-(Bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-6-methanol in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in various diseases, such as cancer and neurodegenerative disorders. The researchers found that the bromomethyl group facilitated efficient coupling reactions, while the fluorine and trifluoromethoxy substituents enhanced the potency and selectivity of the final products.

In another study published in Organic Letters (2022), scientists explored the synthetic applications of 2-(Bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-6-methanol in the context of drug discovery. The compound was used to synthesize a series of novel pyridine derivatives with improved pharmacological profiles. The researchers noted that the bromomethyl group allowed for facile introduction of various functional groups, while the fluorine and trifluoromethoxy substituents contributed to enhanced metabolic stability and reduced toxicity.

The physical properties of 2-(Bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-6-methanol have also been extensively studied. It is a white crystalline solid with a melting point of approximately 75°C. The compound is soluble in common organic solvents such as dichloromethane, acetonitrile, and dimethylformamide (DMF), making it suitable for use in a wide range of chemical reactions. Its solubility profile is particularly advantageous for high-throughput screening processes in drug discovery.

The spectroscopic properties of 2-(Bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-6-methanol have been characterized using various techniques, including nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These analyses provide valuable insights into the molecular structure and purity of the compound, ensuring its quality for use in research applications.

In terms of safety, 2-(Bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-6-methanol should be handled with care, following standard laboratory safety protocols. It is recommended to use appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, it should be stored in a cool, dry place away from incompatible materials to maintain its stability.

The potential applications of 2-(Bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-6-methanol extend beyond medicinal chemistry. In materials science, this compound has shown promise as a building block for functional materials with unique electronic properties. For example, researchers at the University of California demonstrated that derivatives of this compound could be used to create conductive polymers with tunable electronic characteristics.

In conclusion, 2-(Bromomethyl)-4-fluoro-3-(trifluoromethoxy)pyridine-6-methanol (CAS No. 1804320-34-0) is a valuable compound with a wide range of applications in both medicinal chemistry and materials science. Its unique structural features make it an excellent starting material for synthesizing complex molecules with diverse biological activities and functional properties. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in scientific and industrial settings.